molecular formula C10H17N3O3 B8549414 N'-(5-tert-Butyl-1,2-oxazol-3-yl)-N-methoxy-N-methylurea CAS No. 55808-30-5

N'-(5-tert-Butyl-1,2-oxazol-3-yl)-N-methoxy-N-methylurea

Cat. No.: B8549414
CAS No.: 55808-30-5
M. Wt: 227.26 g/mol
InChI Key: IMIXYLFTWDRFHY-UHFFFAOYSA-N
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Description

N'-(5-tert-Butyl-1,2-oxazol-3-yl)-N-methoxy-N-methylurea is a useful research compound. Its molecular formula is C10H17N3O3 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

55808-30-5

Molecular Formula

C10H17N3O3

Molecular Weight

227.26 g/mol

IUPAC Name

3-(5-tert-butyl-1,2-oxazol-3-yl)-1-methoxy-1-methylurea

InChI

InChI=1S/C10H17N3O3/c1-10(2,3)7-6-8(12-16-7)11-9(14)13(4)15-5/h6H,1-5H3,(H,11,12,14)

InChI Key

IMIXYLFTWDRFHY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=NO1)NC(=O)N(C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using 3-amino-5-t-butylisoxazole and N-methoxy-N-methylcarbamoyl chloride, the reaction is run as in Example 1, whereby 1-methoxy-1-methyl-3-(5-t-butyl-3-isoxazolyl)urea is obtained. Yield is 94.7%. Melting point is 106.0° to 107.0° C.
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